Cas no 1379346-32-3 (4-Chloro-2-methyl-5-(trifluoromethyl)aniline)

• Product Name: 4-Chloro-2-methyl-5-(trifluoromethyl)aniline
• CAS No: 1379346-32-3
• MF: C₈H₇ClF₃N
• MW: 209.596091508865
• MDL: MFCD09907679
• CID: 5000651
• PubChem ID: 57675713
• Update Time: 2026-02-27

4-Chloro-2-methyl-5-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-methyl-5-(trifluoromethyl)aniline
• F12226
• SB78538
• 4-Chloro-2-methyl-5-(trifluoromethyl)benzenamine
• 4-chloro-2-methyl-5-trifluoromethylaniline
• MFCD09907679
• CS-0212715
• DB-396759
• DB-241716
• 1379346-32-3
• SCHEMBL16919120
• LBGVIKJNTVKSHL-UHFFFAOYSA-N

• MDL： MFCD09907679
• Inchi： 1S/C8H7ClF3N/c1-4-2-6(9)5(3-7(4)13)8(10,11)12/h2-3H,13H2,1H3
• InChI Key： LBGVIKJNTVKSHL-UHFFFAOYSA-N
• SMILES： ClC1=CC(C)=C(C=C1C(F)(F)F)N

Computed Properties

• Exact Mass: 209.0219114g/mol
• Monoisotopic Mass: 209.0219114g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 4-Chloro-2-methyl-5-(trifluoromethyl)aniline

4-Chloro-2-methyl-5-(trifluoromethyl)aniline: A Comprehensive Overview

4-Chloro-2-methyl-5-(trifluoromethyl)aniline, also known by its CAS number 1379346-32-3, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a chloro group at the 4-position, a methyl group at the 2-position, and a trifluoromethyl group at the 5-position on an aniline backbone. The combination of these substituents imparts distinctive chemical properties, making it a valuable molecule for research and industrial applications.

The synthesis of 4-Chloro-2-methyl-5-(trifluoromethyl)aniline involves advanced organic chemistry techniques, often requiring multi-step reactions with precise control over reaction conditions. Recent studies have focused on optimizing the synthesis process to enhance yield and purity, which are critical for its use in downstream applications. Researchers have explored various catalysts and reaction pathways to achieve better results, leveraging the latest advancements in catalytic chemistry and green chemistry principles.

One of the most promising applications of 4-Chloro-2-methyl-5-(trifluoromethyl)aniline is in the field of pharmaceuticals. Its structure makes it an ideal candidate for drug development, particularly in the design of bioactive molecules with specific pharmacokinetic profiles. The trifluoromethyl group, in particular, is known to enhance lipophilicity and stability, which are desirable traits for drug candidates. Recent research has highlighted its potential as a precursor for developing novel anti-cancer agents, where its ability to modulate specific cellular pathways has shown promising results in preclinical studies.

In addition to pharmaceutical applications, 4-Chloro-2-methyl-5-(trifluoromethyl)aniline has found utility in materials science, particularly in the development of advanced polymers and coatings. Its unique electronic properties make it suitable for use as a monomer in polymer synthesis, where it can impart enhanced mechanical and thermal stability to the resulting materials. Recent studies have demonstrated its effectiveness in creating high-performance polymers for use in aerospace and automotive industries, where durability and resistance to environmental factors are paramount.

The chemical properties of 4-Chloro-2-methyl-5-(trifluoromethyl)aniline also make it a valuable reagent in organic synthesis. Its ability to undergo various nucleophilic aromatic substitutions and coupling reactions has been extensively studied, with researchers exploring its potential as a building block for constructing complex molecular architectures. The compound's reactivity can be fine-tuned by modifying reaction conditions or introducing additional functional groups, offering versatility in synthetic strategies.

From an environmental standpoint, understanding the fate and behavior of 4-Chloro-2-methyl-5-(trifluoromethyl)aniline in various ecosystems is crucial for assessing its potential impact on human health and the environment. Recent studies have focused on its biodegradation pathways and toxicity profiles, providing insights into its safe handling and disposal. These findings are particularly relevant for industries involved in large-scale production or use of this compound.

In conclusion, 4-Chloro-2-methyl-5-(trifluoromethyl)aniline, with its CAS number 1379346-32-3, stands as a testament to the ingenuity of modern chemistry. Its versatile structure and unique properties continue to drive innovation across multiple disciplines, from drug discovery to materials science. As research progresses, this compound is expected to unlock even more opportunities for advancing technology and improving quality of life.